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Compound of Interest

Compound Name: 5'-Hydroxy Thalidomide

CAS No.: 203450-07-1

Cat. No.: B1140232 Get Quote

Foreword
The story of thalidomide is one of the most compelling and cautionary tales in modern

pharmacology. Initially introduced as a seemingly safe sedative, its devastating teratogenic

effects led to a global tragedy and a revolution in drug safety regulations.[1][2] Yet, thalidomide

has been repurposed and continues to be a valuable therapeutic for conditions like multiple

myeloma and leprosy complications.[2] This remarkable duality is driven by a complex

mechanism of action, deeply intertwined with its metabolism. This guide moves beyond the

parent compound to deliver a focused, technical exploration of one of its primary metabolites:

5'-Hydroxy Thalidomide. For researchers in drug development and metabolism,

understanding the distinct pharmacological profile of this metabolite is crucial for

contextualizing the activity of the parent drug and exploring new therapeutic avenues.

The Metabolic Fate of Thalidomide
Thalidomide itself undergoes limited metabolism by cytochrome P450 (CYP450) enzymes, but

two principal hydroxylated metabolites are consistently identified in humans.[3] It is essential to

distinguish between them, as their biological activities differ significantly:

5-Hydroxy Thalidomide: Formed by the enzymatic hydroxylation of the phthalimide ring.[3]

This metabolite is a key player in the CRBN-mediated teratogenic effects of thalidomide.[4]
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5'-Hydroxy Thalidomide: Formed by the hydroxylation of the glutarimide ring.[3] This is the

subject of our guide, and as we will explore, its pharmacological profile is distinct from both

the parent drug and its 5-hydroxy isomer.

Physicochemical Properties of Thalidomide Metabolites
A clear understanding of the physical and chemical properties of these compounds is the

foundation of all subsequent experimental work, from analytical method development to the

design of cell-based assays.

Property
Thalidomide
(Parent)

5-Hydroxy
Thalidomide

5'-Hydroxy
Thalidomide

IUPAC Name

2-(2,6-dioxopiperidin-

3-yl)isoindole-1,3-

dione[5]

2-(2,6-dioxopiperidin-

3-yl)-5-

hydroxyisoindole-1,3-

dione[6]

2-(5-hydroxy-2,6-

dioxo-3-

piperidinyl)-1H-

Isoindole-1,3(2H)-

dione[4]

Molecular Formula C₁₃H₁₀N₂O₄[5] C₁₃H₁₀N₂O₅[3][6] C₁₃H₁₀N₂O₅[4]

Molecular Weight 258.23 g/mol [7] 274.23 g/mol [3][6] 274.23 g/mol [4]

CAS Number 50-35-1 64567-60-8[3][6] 203450-07-1[4]

Site of Hydroxylation N/A Phthalimide Ring Glutarimide Ring

Metabolic Pathway Visualization
The enzymatic conversion of thalidomide is a critical activation step that diversifies its biological

effects. The diagram below illustrates the formation of 5'-Hydroxy Thalidomide and its

isomeric metabolite, 5-Hydroxy Thalidomide, from the parent compound, a process primarily

mediated by CYP450 enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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